6-bromo-1-chloro-3-methylisoquinoline
Description
6-bromo-1-chloro-3-methylisoquinoline is a chemical compound with the CAS Number: 1601098-79-6 . It has a molecular weight of 256.53 . It is used as a reactant in the preparation of phenylimidazoles .
Molecular Structure Analysis
The molecular formula of 6-bromo-1-chloro-3-methylisoquinoline is C10H7BrClN . The InChI Code is 1S/C10H7BrClN/c1-6-4-7-5-8(11)2-3-9(7)10(12)13-6/h2-5H,1H3 .Physical And Chemical Properties Analysis
6-bromo-1-chloro-3-methylisoquinoline is a yellow solid . It has a molecular weight of 256.53 .Scientific Research Applications
Organic Synthesis Intermediates
6-bromo-1-chloro-3-methylisoquinoline: is a valuable intermediate in organic synthesis. Its halogenated structure makes it a versatile building block for constructing complex organic molecules. It can undergo various reactions, including palladium-catalyzed cross-coupling reactions like the Suzuki–Miyaura coupling , which is widely used in the synthesis of pharmaceuticals and agrochemicals.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-1-chloro-3-methylisoquinoline involves the bromination and chlorination of 3-methylisoquinoline.", "Starting Materials": [ "3-methylisoquinoline", "Bromine", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Dissolve 3-methylisoquinoline in ethyl acetate and add bromine slowly with stirring. Maintain the temperature at 0-5°C. After the addition is complete, stir the mixture for an additional 30 minutes.", "Step 2: Add sodium bicarbonate solution to the reaction mixture to neutralize the excess bromine. Extract the product with ethyl acetate and wash with water.", "Step 3: Dissolve the product in hydrochloric acid and add sodium nitrite solution to form the diazonium salt.", "Step 4: Add hydrochloric acid and sodium chloride to the diazonium salt solution to form the corresponding chloride.", "Step 5: Add sodium hydroxide solution to the chloride solution to form the corresponding isoquinoline.", "Step 6: Extract the product with ethyl acetate and wash with water. Dry the organic layer with sodium sulfate and evaporate the solvent to obtain 6-bromo-1-chloro-3-methylisoquinoline." ] } | |
CAS RN |
1601098-79-6 |
Product Name |
6-bromo-1-chloro-3-methylisoquinoline |
Molecular Formula |
C10H7BrClN |
Molecular Weight |
256.5 |
Purity |
95 |
Origin of Product |
United States |
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